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Compound of Interest |

Compound Name: OM 163
CAS No.: 150104-43-1
Cat. No.: B1174827

Get Quote

Technical Support Center: OM-163

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling, storage, and use of the novel
kinase inhibitor, OM-163. Below you will find troubleshooting guides and frequently asked
guestions to ensure the stability and integrity of OM-163 in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving OM-163?

Al: OM-163 is most soluble in DMSO (Dimethyl Sulfoxide) for creating stock solutions. For
aqueous working solutions, it is recommended to first dissolve OM-163 in a minimal amount of
DMSO and then dilute it with the appropriate aqueous buffer. Direct dissolution in aqueous
buffers is not recommended as it may lead to precipitation.

Q2: What are the optimal storage conditions for OM-163 in its solid form and in solution?

A2: For long-term stability, solid OM-163 should be stored at -20°C, protected from light and
moisture. Stock solutions in DMSO can be stored at -80°C for up to six months. Avoid repeated
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freeze-thaw cycles to prevent degradation.

Q3: I am observing a loss of activity of OM-163 in my cell-based assays. What could be the
cause?

A3: Loss of activity can be due to several factors:

Improper Storage: Ensure that both the solid compound and stock solutions are stored at the
recommended temperatures and protected from light.

o Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to
degradation. Aliquoting the stock solution into single-use vials is highly recommended.

» Solution Instability: OM-163 may be unstable in certain aqueous buffers, especially at neutral
or alkaline pH over extended periods. Prepare fresh working solutions from your DMSO
stock for each experiment.

e Adsorption to Plastics: At low concentrations, OM-163 may adsorb to the surface of certain
plastics. Using low-adhesion microplates and tubes can mitigate this issue.

Q4: Can | prepare a stock solution of OM-163 in an aqueous buffer?

A4: It is not recommended to prepare stock solutions of OM-163 in aqueous buffers due to its
limited solubility and potential for hydrolysis. A high-concentration stock solution in DMSO is the
preferred method for long-term storage and subsequent dilution into aqueous experimental
media.

Troubleshooting Guide
Issue: Precipitation of OM-163 in Aqueous Solution

If you observe precipitation when diluting your DMSO stock solution of OM-163 into an
aqueous buffer, consider the following troubleshooting steps:

e Decrease the Final Concentration: The final concentration of OM-163 in your aqueous
solution may be exceeding its solubility limit. Try performing a serial dilution to a lower final
concentration.
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 Increase the Percentage of DMSO: While high concentrations of DMSO can be toxic to cells,
a final concentration of up to 0.5% (v/v) is generally well-tolerated. A slightly higher DMSO
concentration in your final working solution may help to keep OM-163 dissolved.

o Use a Surfactant: For in vitro assays, the addition of a non-ionic surfactant such as Tween-
20 (at a final concentration of ~0.01%) can help to increase the solubility of hydrophobic
compounds like OM-163.

o pH of the Buffer: The solubility of OM-163 may be pH-dependent. Although not fully
characterized, slightly acidic conditions may improve solubility. However, ensure the buffer
pH is compatible with your experimental system.

Data Presentation

The following tables summarize the stability of OM-163 under various conditions.

Table 1: Stability of OM-163 in DMSO Stock Solution at -20°C

Time Point Purity (%) by HPLC
Initial 99.5
1 Month 99.4
3 Months 99.1
6 Months 98.5

Table 2: Stability of OM-163 in Aqueous Buffer (pH 7.4) at 37°C

Time Point Remaining Compound (%)
0 hours 100
2 hours 95.2
6 hours 88.7
24 hours 70.3
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Experimental Protocols
Protocol 1: Preparation of OM-163 Stock Solution

o Materials:

o OM-163 (solid)

o Anhydrous DMSO

o Sterile, low-adhesion microcentrifuge tubes
e Procedure:

1. Equilibrate the vial of solid OM-163 to room temperature before opening to prevent
moisture condensation.

2. Weigh the desired amount of OM-163 in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution
concentration (e.g., 10 mM).

4. Vortex the solution for 1-2 minutes until the solid is completely dissolved.
5. Aliquot the stock solution into single-use, light-protected, low-adhesion tubes.

6. Store the aliquots at -80°C.

Protocol 2: High-Performance Liquid Chromatography
(HPLC) for Purity Assessment

e Instrumentation and Columns:
o HPLC system with a UV detector
o C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm)

e Mobile Phase:
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o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

o Mobile Phase B: 0.1% TFA in acetonitrile

e Gradient Elution:

Start with 95% A and 5% B.

o

[¢]

Ramp to 100% B over 15 minutes.

Hold at 100% B for 5 minutes.

[¢]

[e]

Return to initial conditions and equilibrate for 5 minutes.
e Detection:
o Monitor at 254 nm.
e Sample Preparation:
o Dilute the OM-163 stock solution in the initial mobile phase composition.

Visualizations

Below are diagrams illustrating key concepts related to the use of OM-163.
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Caption: Experimental workflow for the preparation and use of OM-163.
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Caption: Troubleshooting flowchart for OM-163 precipitation issues.

e To cite this document: BenchChem. [Improving the stability of OM-163 in solution].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1174827/docs#improving-the-stability-of-om-163-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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